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Compound of Interest

Compound Name: 3-Aminobutan-2-ol

Cat. No.: B1581441

An In-depth Technical Guide to the Safety, Handling, and GHS Information for 3-Aminobutan-
2-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and GHS information for 3-Aminobutan-
2-ol, a chemical intermediate with applications in organic synthesis and pharmaceutical

development. The following sections detail its hazardous properties, safe handling procedures,
and emergency response protocols to ensure the safety of laboratory and research personnel.

GHS Classification and Hazard Information

3-Aminobutan-2-ol is classified as a hazardous chemical under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards associated
with this compound are its flammability, corrosivity, and acute toxicity.[1][2][3]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids 3
vapor[2][4]
o H301: Toxic if swallowed[1] /
Acute Toxicity, Oral 3or4 )
H302: Harmful if swallowed[2]
H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage[1][2][4]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage[4]
Specific target organ toxicity, 3 H335: May cause respiratory

single exposure

irritation[2][5]

GHS Label Elements:

e Pictograms:

[¢]

Flame (Flammable)

Corrosion

[¢]

o

o

Exclamation Mark (Irritant)[1][2][6]

« Signal Word: Danger[1][2][3][4][6][7]

Skull and Crossbones or Exclamation Mark (Acute Toxicity)

» Hazard Statements: A combination of the statements listed in Table 1, depending on the

specific isomer and concentration.

e Precautionary Statements: A comprehensive set of precautionary statements covering

prevention, response, storage, and disposal is required.[1][2][4][6][7][8]

Physical and Chemical Properties
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Understanding the physical and chemical properties of 3-Aminobutan-2-ol is crucial for its
safe handling and storage.

Table 2: Physical and Chemical Properties of 3-Aminobutan-2-ol

Property Value

Molecular Formula CaH11NO[1][2][6]]9]

Molecular Weight 89.14 g/mol [1][2][9]

Appearance Colorless to yellow liquid[4][6]

Boiling Point Approximately 167.2°C at 760 mmHg[9]
Flash Point Approximately 54.9°C[9]

Density Approximately 0.923 g/cm3[9]

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling 3-Aminobutan-2-ol to
minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following are
general recommendations:

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[3][7]

» Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other
protective clothing to prevent skin contact.[3][4][8]

o Respiratory Protection: Use in a well-ventilated area, preferably in a chemical fume hood. If
inhalation risk is high, a NIOSH/MSHA or European Standard EN 149 approved respirator
with an appropriate cartridge should be used.[3][7]

Handling Procedures
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Work in a well-ventilated area or a chemical fume hood.[3][4][8]

Avoid contact with skin, eyes, and clothing.[4][8]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4][8]

Use non-sparking tools and take precautionary measures against static discharge.[3][8]

Do not eat, drink, or smoke in areas where the chemical is handled.[8]

Storage

e Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[7][8]

o Keep containers tightly closed when not in use.[7][8]

» Store in a locked cabinet or other secure area.[7][8]

Emergency Procedures and First Aid

In the event of an emergency, immediate and appropriate action is critical.

Table 3: First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[3][4][8]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.[3][7]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact ] ]
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3][4]

[7]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[3][4][8]

Fire-Fighting Measures
» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

[8]

o Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

[3][4]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3][4][8]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Remove
all sources of ignition.[3][4][8]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4][8]

e Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, earth,
vermiculite) and place it in a suitable container for disposal.[3][7]

Experimental Protocols and Workflows

While specific experimental protocols for assays involving 3-Aminobutan-2-ol are beyond the
scope of this guide, the following diagrams illustrate logical workflows for safe handling and

emergency response.

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Aminobutan-2-ol.
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Incident Occurs

Spill or Exposure

Evacuate Area (if necessary) Administer First Aid

/

Notify Supervisor/Emergency Services

& Cleanup

Don Appropriate PPE

Contain Spill

Clean Up Spill

Dispose of Contaminated Materials

Complete Incident Report

'

Review Procedures

Click to download full resolution via product page

Caption: Logical workflow for responding to a spill or exposure incident.
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Toxicity Information

Detailed toxicological data for 3-Aminobutan-2-ol is not extensively available in public safety
documents. However, based on its GHS classification, it is considered to have acute oral
toxicity.[1][2] For a structurally related compound, 2-amino-1-butanol, the oral LD50 in rats was
determined to be approximately 1800 mg/kg body weight.[10] It is crucial to handle 3-
Aminobutan-2-ol with the assumption of significant toxicity.

Disclaimer

This document is intended as a guide and does not replace a formal risk assessment. All
personnel handling 3-Aminobutan-2-ol must be thoroughly trained in its hazards and safe
handling procedures. Always refer to the most current Safety Data Sheet (SDS) provided by the
supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Aminobutan-2-ol"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581441#safety-handling-and-ghs-information-for-3-
aminobutan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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